![molecular formula C7H11N3 B1498919 2-Isopropylpyrimidin-5-amine CAS No. 944902-46-9](/img/structure/B1498919.png)
2-Isopropylpyrimidin-5-amine
Overview
Description
“2-Isopropylpyrimidin-5-amine” is a chemical compound with the CAS Number: 944902-46-9 . It has a molecular weight of 137.18 and its IUPAC name is 2-isopropyl-5-pyrimidinamine .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C7H11N3 . The InChI Code for this compound is 1S/C7H11N3/c1-5(2)7-9-3-6(8)4-10-7/h3-5H,8H2,1-2H3 .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It is stored at a temperature of 2-8°C .
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, 2-Isopropylpyrimidin-5-amine derivatives have been investigated for their potential as dihydrofolate reductase (DHFR) inhibitors, which are crucial for developing antibacterial agents. A study described the synthesis of novel 2,4-diaminopyrimidines bearing N,N-disubstituted aminomethyl residues at the 5-position as DHFR inhibitors. These compounds showed high activity against enzymes derived from both TMP-sensitive and TMP-resistant Streptococcus pneumoniae, with some exhibiting selectivity for the bacterial enzyme over the human enzyme (Wyss et al., 2003).
Biocatalysis
Amination of enzyme surfaces has been used to improve biocatalyst performance. This modification alters the enzyme's isoelectric point and chemical reactivity, enhancing its interaction with supports or chemical modifiers and promoting the formation of crosslinked enzyme aggregates or multipoint covalent attachment (Rodrigues et al., 2014).
Corrosion Inhibition
Pyrimidine derivatives, including those related to this compound, have shown efficacy as corrosion inhibitors for mild steel in acidic mediums. These inhibitors operate by adsorbing onto the steel surface, following Langmuir's adsorption isotherm, and have been studied using techniques such as weight loss measurements, potentiodynamic polarization, and electrochemical impedance spectroscopy (Yadav et al., 2015).
Molecular Docking and Drug Development
Derivatives of this compound have been utilized in molecular docking studies to design COX-2 inhibitors, demonstrating their potential as anti-inflammatory agents. These studies reveal the significance of structure-activity relationships in developing potent inhibitors (Aggarwal et al., 2015).
Safety and Hazards
Future Directions
Future research directions could involve enhancing the anti-inflammatory potency of novel pyrimidines, including “2-Isopropylpyrimidin-5-amine”, by improving their inhibitory response against pro-inflammatory mediators . This could potentially lead to the development of more effective anti-inflammatory agents with minimal side effects .
Mechanism of Action
Biochemical Pathways
Compounds can influence various biochemical pathways in the body, leading to different physiological effects. For example, some compounds might inhibit an enzyme in a particular pathway, altering the production of certain molecules in the body .
Pharmacokinetics
This refers to how the compound is absorbed, distributed, metabolized, and excreted in the body (ADME). Factors such as the compound’s chemical structure, formulation, route of administration, and dose can influence its pharmacokinetics .
Action Environment
The action of a compound can be influenced by various environmental factors, such as temperature, pH, and the presence of other molecules. For example, some compounds are more stable and effective at certain temperatures .
properties
IUPAC Name |
2-propan-2-ylpyrimidin-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-5(2)7-9-3-6(8)4-10-7/h3-5H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQHUGWKIMAKEBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(C=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40655518 | |
Record name | 2-(Propan-2-yl)pyrimidin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40655518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
944902-46-9 | |
Record name | 2-(Propan-2-yl)pyrimidin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40655518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(propan-2-yl)pyrimidin-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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